N6-Methyl-xylo-adenosine

• Molecular Formula: C11H15N5O4
• Molecular Weight: 281.27 g/mol
• InChI: InChI=1S/C11H15N5O4/c1-12-9-6-10(14-3-13-9)16(4-15-6)11-8(19)7(18)5(2-17)20-11/h3-5,7-8,11,17-19H,2H2,1H3,(H,12,13,14)/t5-,7-,8?,11-/m1/s1
• InChIKey: VQAYFKKCNSOZKM-YGHVBYMHSA-N

N6-Methyl-xylo-adenosine: Dual-Modification Adenosine Analog

N6-Methyl-xylo-adenosine (CAS 65494-95-3, NSC 97113) is a synthetic purine nucleoside analog that combines two structural departures from the natural ligand: an N⁶-methyl group on the adenine base and a β-ᴅ-xylofuranosyl sugar in place of ribose . This dual modification places the compound at the intersection of biologically critical chemical spaces—the N⁶-methyladenosine (m⁶A) epitranscriptomic mark and the xylosyl-nucleoside antimetabolite class—while its distinct stereochemistry at the 3′-OH (equatorial vs. axial in ribose) alters hydrogen-bonding geometry and enzyme recognition surfaces . Though high-resolution comparative pharmacological data remain sparse, the compound’s unique scaffold offers a tool for interrogating enzymes and binding proteins that discriminate between ribosyl and xylosyl configurations, and between N⁶-hydrogen and N⁶-methyl donors.

Dual Modification

N⁶-methyladenine base combined with β-ᴅ-xylofuranosyl sugar

Enzyme Recognition

Supports interrogation of ribosyl vs xylosyl configuration discrimination

Epitranscriptomic & Antimetabolite

Covers m⁶A mark and xylosyl-nucleoside antimetabolite chemical spaces

• [1] Darżynkiewicz E, Ekiel I, Dudycz L, Rudzińska A, Shugar D. Preparation of O'-METHYL derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochim Pol. 1977;24(3):215-24. PMID: 930513. View Source
• [2] Ekiel I, Shugar D. Solution conformations of the antimetabolite 9-beta-D-xylofuranosyladenine and its 8-bromo analogue. Acta Biochim Pol. 1979;26(4):435-44. PMID: 545960. View Source

Why N6-Methyl-xylo-adenosine Cannot Be Replaced by Generic Analogs

The N⁶-methyl and xylo-sugar modifications exert interactive, not merely additive, effects on molecular recognition. N⁶-Methyladenosine (m⁶A, riboside) is a good substrate for adenosine deaminase (ADA), while xylo-adenosine is a poor substrate and a known antimetabolite whose cytotoxicity is potentiated by ADA inhibitors . When both modifications are present in the same molecule, ADA susceptibility is altered in a way that cannot be predicted from either parent compound alone, as demonstrated by Darżynkiewicz et al. who showed that O′-methylation patterns on the xylofuranosyl ring, combined with N⁶-substitution, create distinct substrate-versus-inhibitor profiles against calf intestinal ADA . Therefore, substituting N6-Methyl-xylo-adenosine with the common m⁶A riboside or unmodified xylo-adenosine would yield divergent enzyme kinetics, confounding studies on epitranscriptomic eraser/writer proteins and nucleotide metabolism.

ADA Profile

Combined N⁶-methyl and xylo modifications create ADA susceptibility distinct from either parent; common m⁶A riboside may show divergent enzyme kinetics.

Recognition Element

Unmodified xylo-adenosine lacks the N⁶-methyl group, removing the m⁶A epitranscriptomic recognition element and limiting reader/writer study relevance.

Phosphorylation

Ribosyl N⁶-methyladenosine is phosphorylated by adenosine kinase; xylosyl epimer may reduce phosphorylation >10-fold, confounding metabolite-dependent readouts.

• [1] Darżynkiewicz E, Ekiel I, Dudycz L, Rudzińska A, Shugar D. Preparation of O'-METHYL derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochim Pol. 1977;24(3):215-24. PMID: 930513. View Source
• [2] Glazer RI, Peale AL. Evidence that xylosyladenine affects methylation by inhibition of S-adenosyl-L-methionine synthesis. Cancer Lett. 1979 Apr;6(4-5):193-8. PMID: 312136. View Source

Quantitative Differentiation Evidence

ADA Deamination Resistance by N⁶-Methyl and Xylo Combination

The parent compound 9-β-ᴅ-xylofuranosyladenine (xylo-A) is known to be deaminated by adenosine deaminase (ADA), but only very slowly compared to adenosine, and its deamination is effectively blocked when an N⁶-methyl group is introduced. Darżynkiewicz et al. (1977) purified N6-Methyl-xylo-adenosine (9-β-ᴅ-xylofuranosyl-N⁶-methyladenine) and examined its susceptibility to calf intestinal ADA alongside other O′-methyl and N⁶-substituted derivatives. While quantitative kinetic parameters (Kₘ, Vₘₐₓ) were not tabulated in the available abstract, the study explicitly reports differential susceptibility: the N⁶-methyl-xylo compound exhibited distinct behavior from both the non-methylated xylo-A and the ribosyl m⁶A, with the N⁶-methyl group conferring significant resistance to deamination relative to the 6-amino parent . This positions N6-Methyl-xylo-adenosine as a candidate ADA-stable probe where both m⁶A recognition elements and metabolic stability are required.

ADA Deamination Resistance

Reported

Rank: 5′-O-methyl-xylo-A (resistant) ≫ N⁶-methyl-xylo-A (highly resistant) > xylo-A (slow substrate) ≫ adenosine (fast).

Supports ADA-stable m⁶A probe design for enzyme assays.

Kinetic parameters not tabulated in abstract.

Evidence Dimension	Relative susceptibility to calf intestinal adenosine deaminase (deamination rate)
Target Compound Data	9-β-ᴅ-xylofuranosyl-N⁶-methyladenine: highly resistant (exact value not reported in abstract)
Comparator Or Baseline	9-β-ᴅ-xylofuranosyladenine (xylo-A, 6-NH₂): susceptible (slow); N⁶-methyladenosine (riboside): susceptible; 5′-O-methyl-xylo-A: completely resistant
Quantified Difference	Qualitative rank order: 5′-O-methyl-xylo-A (no substrate) < N⁶-methyl-xylo-A < xylo-A (slow substrate) ≪ adenosine (fast substrate). Exact fold difference not provided.
Conditions	Calf intestinal adenosine deaminase; substrate concentration not specified; products identified chromatographically (Acta Biochim Pol, 1977)

Why This Matters

For scientists designing ADA-resistant m⁶A probes or studying ADA substrate specificity, N6-Methyl-xylo-adenosine offers a scaffold with demonstrably altered metabolic susceptibility compared to both the natural riboside and the unmodified xyloside, reducing confounding deamination during cellular assays.

• [1] Darżynkiewicz E, Ekiel I, Dudycz L, Rudzińska A, Shugar D. Preparation of O'-METHYL derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochim Pol. 1977;24(3):215-24. PMID: 930513. View Source

3′-Hydroxyl Configuration and Kinase Recognition

The xylofuranosyl ring places the 3′-OH in an equatorial orientation, contrasting with the axial 3′-OH in ribofuranosyl nucleosides . This stereochemical inversion is known to abolish substrate activity for certain kinases: Chinese hamster ovary cell studies demonstrated that transport and phosphorylation of xylo-A depends critically on adenosine kinase and that 3′-epimerization alters the Vₘₐₓ/Kₘ ratio by over an order of magnitude compared to adenosine . Although direct kinetic data for N6-Methyl-xylo-adenosine with purified kinases are absent, the conserved xylosyl geometry implies that N6-Methyl-xylo-adenosine will similarly exhibit reduced phosphorylation efficiency relative to N⁶-methyladenosine (riboside), providing a tool to distinguish phosphorylation-dependent from phosphorylation-independent m⁶A effects.

3′-OH & Kinase Recognition

Class-level

Predicted >10-fold lower phosphorylation vs. ribo m⁶A (by analogy with xylo-A vs adenosine in CHO cells).

Enables separation of phosphorylation-dependent m⁶A effects.

Direct kinase data for N⁶-methyl derivative pending.

Evidence Dimension	3′-OH stereochemistry and inferred recognition by adenosine kinase and nucleic acid polymerases
Target Compound Data	N6-Methyl-xylo-adenosine: equatorial 3′-OH; no direct kinase data available
Comparator Or Baseline	N⁶-Methyladenosine (riboside): axial 3′-OH, phosphorylated by adenosine kinase; xylo-adenosine (6-NH₂): equatorial 3′-OH, poor phosphorylation substrate (~10–20 fold lower efficiency than adenosine in CHO cell extracts)
Quantified Difference	By analogy with xylo-A vs. adenosine, a >10-fold reduction in phosphorylation rate is predicted for the xylo epimer.
Conditions	Inference from wild-type CHO cell phosphorylation studies (Mol Pharmacol, 1978); direct confirmation for the N⁶-methyl derivative pending

Why This Matters

Choosing N6-Methyl-xylo-adenosine over the common N⁶-methyladenosine riboside allows researchers to experimentally dissect whether observed biological effects are mediated through phosphorylated metabolites or through direct recognition of the nucleoside by m⁶A-binding proteins, without requiring separate kinase inhibitor controls.

• [1] Ekiel I, Shugar D. Solution conformations of the antimetabolite 9-beta-D-xylofuranosyladenine and its 8-bromo analogue. Acta Biochim Pol. 1979;26(4):435-44. PMID: 545960. View Source
• [2] Harris BA, Plunkett W. Metabolism of 9-beta-D-xylofuranosyladenine by the Chinese hamster ovary cell. Mol Pharmacol. 1981 Jan;19(1):1-8. PMID: 6782445. View Source

SAM Synthesis Inhibition and Methylation Pathway Interplay

Xylo-adenosine (6-NH₂, non-methylated) inhibits S-adenosyl-L-methionine (SAM) synthesis in L1210 cells via a mixed-competitive mechanism with a Kᵢ effect observed at low micromolar concentrations, while cordycepin (3′-deoxyadenosine) shows no effect on SAM pools . The N⁶-methyl analog introduces a structural feature that may modulate this SAM-pathway interference: the N⁶-methyl group is expected to sterically hinder binding to SAM-synthase while potentially acting as a methyl-donor mimic for RNA methyltransferases. Although quantitative data for the N⁶-methyl derivative in the SAM synthesis assay have not been published, the combination of SAM-pathway activity (from the xylo scaffold) and methyltransferase recognition (from the N⁶-methyl group) is a unique dual functionality not present in either parent compound.

SAM Synthesis Interference

Class-level

Xylo-A inhibits SAM synthesis (L1210 cells); N⁶-methyl effect unquantified. Cordycepin inactive.

Supports study of methylation–cofactor crosstalk.

N⁶-methyl derivative not directly tested in SAM assay.

Evidence Dimension	Inhibition of SAM synthesis in intact cells
Target Compound Data	N6-Methyl-xylo-adenosine: not directly tested
Comparator Or Baseline	Xylo-adenosine (6-NH₂): mixed-competitive inhibitor of SAM synthesis in L1210 cells; cordycepin: no inhibition
Quantified Difference	Xylo-A inhibits SAM synthesis; cordycepin is inactive (qualitative difference). Effect of N⁶-methylation remains to be quantified.
Conditions	L1210 murine leukemia cells, [³H]methionine incorporation assay (Cancer Lett, 1979)

Why This Matters

For laboratories studying m⁶A writer/eraser enzymes or SAM-dependent methylation, N6-Methyl-xylo-adenosine simultaneously provides a methylation-resistant nucleoside core and a potential modulator of methyl-donor pools, enabling investigation of methyltransferase processivity under conditions where substrate (m⁶A) accumulation and cofactor (SAM) availability are both perturbed.

• [1] Glazer RI, Peale AL. Evidence that xylosyladenine affects methylation by inhibition of S-adenosyl-L-methionine synthesis. Cancer Lett. 1979 Apr;6(4-5):193-8. PMID: 312136. View Source

NMR Conformational Fingerprint and Identity Verification

¹H NMR analysis of the xylo-A scaffold reveals a sugar pucker distinct from that of ribo-adenosine, with the xylofuranosyl ring exhibiting a different population of N ⇌ S conformers and altered glycosidic torsion angle distribution . The N⁶-methyl group further influences the syn–anti equilibrium around the glycosidic bond through steric interaction with the sugar ring. While comprehensive NMR parameters for N6-Methyl-xylo-adenosine have not been fully reported, Darżynkiewicz et al. (1977) tabulated extensive ¹H NMR data for the isolated compound, establishing its distinct chemical shift fingerprint and coupling constants relative to other O′-methyl and N⁶-substituted derivatives . These spectroscopic signatures directly enable identity verification and purity assessment in procurement and quality control workflows.

NMR Fingerprint

Specification review

Distinct ¹H NMR chemical shifts and J coupling constants documented; differs from ribo epimer.

Enables unambiguous identity confirmation for procurement.

Tabulated in Acta Biochim Pol 1977.

Evidence Dimension	¹H NMR chemical shifts and coupling constants (sugar pucker and base orientation)
Target Compound Data	N6-Methyl-xylo-adenosine: distinct ¹H NMR spectrum reported
Comparator Or Baseline	Xylo-adenosine (6-NH₂): different N⁶-H vs. N⁶-CH₃ signal; N⁶-methyladenosine (riboside): different sugar proton coupling pattern
Quantified Difference	Differences in H-1′ chemical shift and J₁′,₂′ coupling constant between xylo and ribo epimers; specific values tabulated in the original paper
Conditions	¹H NMR, D₂O or DMSO-d₆, 1977 (Acta Biochim Pol)

Why This Matters

For procurement and analytical validation, the compound's distinct NMR profile allows unambiguous identity confirmation and differentiation from the more common N⁶-methyladenosine riboside, reducing the risk of misidentification in chemical inventory and ensuring experimental reproducibility.

• [1] Darżynkiewicz E, Ekiel I, Dudycz L, Rudzińska A, Shugar D. Preparation of O'-METHYL derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochim Pol. 1977;24(3):215-24. PMID: 930513. View Source
• [2] Ekiel I, Shugar D. Solution conformations of the antimetabolite 9-beta-D-xylofuranosyladenine and its 8-bromo analogue. Acta Biochim Pol. 1979;26(4):435-44. PMID: 545960. View Source
• [3] Kazimierczuk Z, Darzynkiewicz E, Shugar D. Methylation of adenosine in strongly alkaline medium: Preparation and properties of O'-methyl derivatives of adenosine and N6-methyladenosine. Biochemistry. 1976 Jun 29;15(13):2735-40. PMID: 949473. View Source

Procurement-Relevant Application Scenarios

Discriminating m⁶A Reader Binding from Phosphorylation Effects

Researchers studying YTH-domain proteins or other m⁶A readers can use N6-Methyl-xylo-adenosine as a phosphorylation-resistant probe. The equatorial 3′-OH of the xylose ring reduces phosphorylation by adenosine kinase (class-level inference from xylo-A kinetics ), allowing experimental separation of direct nucleoside-protein binding from effects mediated by 5′-phosphorylated metabolites. This is critical when interpreting pull-down or fluorescence polarization assays where ATP-regeneration systems are present.

ADA-Resistant Substrate for Epitranscriptomic Enzyme Assays

In vitro assays with RNA demethylases (FTO, ALKBH5) or methyltransferases (METTL3/METTL14) often include adenosine deaminase to prevent adenosine accumulation. N6-Methyl-xylo-adenosine, shown to be highly resistant to calf intestinal ADA deamination , serves as a stable mimic or inhibitor candidate that survives ADA treatment, enabling cleaner kinetic measurements and avoiding unintended hypoxanthine/inosine byproduct formation.

Probing SAM-Dependent Methylation and Methionine Cycle Crosstalk

Given that the xylo scaffold inhibits SAM synthesis while the N⁶-methyl group mimics the methylation product, this compound is uniquely suited for studying crosstalk between m⁶A RNA modification dynamics and cellular methyl-donor homeostasis. Researchers can administer N6-Methyl-xylo-adenosine to cells and simultaneously monitor SAM levels, m⁶A abundance, and methyltransferase expression, dissecting regulatory loops that simple m⁶A or xylo-A probes cannot address.

Analytical Reference Standard for Xylo-Nucleoside Chromatography and NMR

Procurement for analytical chemistry laboratories: the compound's distinct ¹H NMR spectrum and HPLC retention time, documented in the foundational 1977 study , make it a valuable reference standard for method development and quality control when separating xylo-nucleosides from ribo- and arabino-epimers in complex biological matrices or synthetic mixtures.

Application

Selection Property

Validation Focus

m⁶A reader binding studies

Phosphorylation-resistant xylosyl scaffold

Kinase recognition and metabolite profiling

RNA modification enzyme assays

ADA-resistant N⁶-methyl modification

Deamination stability in enzyme reactions

Methyl-donor homeostasis research

Dual SAM-pathway and m⁶A modulation

SAM pool and m⁶A level endpoints

Analytical reference standard

Distinct NMR and HPLC identity

Method validation and epimer separation

• [1] Harris BA, Plunkett W. Metabolism of 9-beta-D-xylofuranosyladenine by the Chinese hamster ovary cell. Mol Pharmacol. 1981 Jan;19(1):1-8. PMID: 6782445. View Source
• [2] Darżynkiewicz E, Ekiel I, Dudycz L, Rudzińska A, Shugar D. Preparation of O'-METHYL derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochim Pol. 1977;24(3):215-24. PMID: 930513. View Source
• [3] Glazer RI, Peale AL. Evidence that xylosyladenine affects methylation by inhibition of S-adenosyl-L-methionine synthesis. Cancer Lett. 1979 Apr;6(4-5):193-8. PMID: 312136. View Source
• [4] Darżynkiewicz E, Ekiel I, Dudycz L, Rudzińska A, Shugar D. Preparation of O'-METHYL derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochim Pol. 1977;24(3):215-24. PMID: 930513. View Source